3-(2-tert-butyl-1H-imidazo[1,2-a]benzimidazol-1-yl)-1-propanol

• IUPAC Name: 3-(2-tert-butylimidazo[1,2-a]benzimidazol-3-yl)propan-1-ol
• InChI: InChI=1S/C16H21N3O/c1-16(2,3)14-11-19-13-8-5-4-7-12(13)17-15(19)18(14)9-6-10-20/h4-5,7-8,11,20H,6,9-10H2,1-3H3
• InChI Key: WSFKQUPNWGJVRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C3=CC=CC=C3N=C2N1CCCO
• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and has become an important synthon in the development of new drugs. Benzimidazole nucleus is a constituent of many bioactive heterocyclic compounds that are of wide interest because of their diverse biological and clinical applications.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are various synthetic routes for imidazole and their derived products. For benzimidazole derivatives, researchers have synthesized a variety of them and screened them for their various biological activities.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. There are various reactions involving imidazole and benzimidazole compounds, including their use in the synthesis of various drugs.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole and benzimidazole compounds can vary widely depending on the specific compound and its biological activity. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Given the wide range of biological activities of imidazole and benzimidazole compounds, there is ongoing research into the development of new drugs based on these structures.